2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol

• Molecular Formula: C9H21NO2
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 2-[2-(2-methylbutylamino)ethoxy]ethanol
• InChI: InChI=1S/C9H21NO2/c1-3-9(2)8-10-4-6-12-7-5-11/h9-11H,3-8H2,1-2H3
• InChI Key: SABWZSAJIZURSC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCCOCCO

Description

2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol is an amino alcohol derivative characterized by a branched alkyl chain (2-methylbutyl) attached to an ethoxyethanol backbone. These compounds are typically used in research and development (R&D) for applications ranging from surfactants to pharmaceutical intermediates, though specific uses for the target compound require further investigation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol involves the reaction of 2-methylbutylamine with ethylene oxide. The reaction is typically carried out under an inert atmosphere, such as nitrogen, to prevent oxidation. The reaction mixture is stirred at room temperature until the reaction is complete .

Industrial Production Methods

Industrial production of this compound follows a similar synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The product is then purified using standard techniques such as distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions

2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding aldehydes or ketones.

Reduction: The compound can be reduced to form primary or secondary amines.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) are used for substitution reactions.

Major Products

Oxidation: Aldehydes or ketones.

Reduction: Primary or secondary amines.

Substitution: Halides or esters.

Scientific Research Applications

2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol has various applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of biochemical pathways and enzyme reactions.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol involves its interaction with specific molecular targets. It can act as a ligand, binding to receptors or enzymes and modulating their activity. The compound’s effects are mediated through various biochemical pathways, depending on its specific application .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Table 1: Molecular Properties of Selected Amino Ethoxy Alcohols

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Structural Features
2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol	Likely C₉H₂₁NO₂	~175.27 (estimated)	Not available	Branched 2-methylbutyl, ethoxyethanol chain
2-{2-[(3-Methylbutyl)amino]ethoxy}ethan-1-ol	C₉H₂₁NO₂	175.27	36150-15-9	Branched 3-methylbutyl, ethoxyethanol chain
2-[(2-Methylbutyl)amino]ethan-1-ol	C₇H₁₇NO	131.22	Not available	Shorter chain, lacks ethoxy group
2-{[2-(2-Methoxyethoxy)ethyl]amino}ethan-1-ol	C₇H₁₇NO₃	163.22	98433-85-3	Methoxyethoxy side chain
2-(2-Methoxyethoxy)ethanol	C₅H₁₂O₃	120.15	111-77-3	Glycol ether, no amino group

Key Observations :

• The target compound’s branched alkyl chain (2-methylbutyl) distinguishes it from analogs like 2-{2-[(3-methylbutyl)amino]ethoxy}ethan-1-ol, where substituent position affects steric and electronic properties .
• The absence of an amino group in 2-(2-methoxyethoxy)ethanol (CAS 111-77-3) reduces its reactivity in hydrogen-bonding interactions, a critical factor in thermophysical behavior .

Thermophysical and Mixing Properties

Studies on glycol ethers like 2-(2-methoxyethoxy)ethanol reveal that intermolecular hydrogen bonding significantly impacts mixing enthalpies (ΔHₑ) with alcohols. For example:

• ΔHₑ Values at 298.15 K: 2-(2-Methoxyethoxy)ethanol + Propan-1-ol: 0.8 J·mol⁻¹ 2-(2-Methoxyethoxy)ethanol + Butan-1-ol: 0.9 J·mol⁻¹ 2-(2-Methoxyethoxy)ethanol + Butan-2-ol: Higher than above .

Table 2: Comparative ΔHₑ Trends in Glycol Ether-Alcohol Mixtures

Mixture Components	ΔHₑ (J·mol⁻¹) at 298.15 K	Key Interaction Mechanism
Glycol Ether + Primary Alcohol (e.g., Propan-1-ol)	Low	Weak disruption of H-bonds
Glycol Ether + Secondary Alcohol (e.g., Butan-2-ol)	Higher	Stronger H-bond disruption

Implications for Target Compound :

• Experimental data for such mixtures are currently lacking in the literature .

Table 3: Hazard Classification of Related Compounds

Compound Name	Acute Toxicity (Oral)	Eye Damage	Key References
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	Category 4	Category 1
2-(2-Methoxyethoxy)ethanol	Not classified	Not classified

Key Observations :

• Phenoxy-derived analogs like 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol exhibit higher acute toxicity (Category 4) and severe eye damage (Category 1), likely due to aromatic substituents .
• For the target compound, toxicity data are unavailable, but its amino-ethoxy structure may necessitate handling precautions similar to other amines (e.g., skin/eye irritation risks) .

Biological Activity

2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol, an organic compound with the molecular formula C$_9$H$_{21}$NO$_2$, is increasingly recognized for its potential biological activities. This compound functions as a versatile intermediate in organic synthesis and pharmaceutical applications, particularly in the study of biochemical pathways and enzyme reactions. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Property	Value
Molecular Formula	C$_9$H$_{21}$NO$_2$
Molecular Weight	175.27 g/mol
IUPAC Name	2-[2-(2-methylbutylamino)ethoxy]ethanol
InChI Key	SABWZSAJIZURSC-UHFFFAOYSA-N

The biological activity of 2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol is attributed to its ability to interact with specific molecular targets, acting as a ligand that binds to receptors or enzymes. This interaction can modulate various biochemical pathways, influencing cellular processes such as signaling, metabolism, and gene expression. The compound's unique structure allows it to participate in diverse chemical reactions, including oxidation and substitution, enhancing its utility in biological systems.

Biological Activity

Research indicates that 2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol exhibits several biological activities:

• Antineoplastic Properties : Preliminary studies suggest that compounds with similar structures may possess anticancer activity. For instance, alkylating agents have been shown to induce apoptosis in cancer cells, indicating a potential therapeutic role for this compound in oncology .
• Enzyme Modulation : The compound has been employed in studies investigating enzyme kinetics and biochemical pathways. Its ability to act as a substrate or inhibitor can provide insights into metabolic processes and enzyme function .
• Pharmacological Applications : As a building block for drug development, this compound may contribute to the synthesis of novel therapeutic agents targeting specific diseases .

Case Studies

Several studies have explored the biological implications of compounds related to 2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol:

• Study on Enzyme Inhibition : A study evaluated various derivatives of amino alcohols for their inhibitory effects on N-acetyl-beta-D-hexosaminidase (NAHase). The findings indicated that modifications to the amino group significantly affect enzyme inhibition, suggesting that similar modifications could enhance the bioactivity of 2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol .
• Anticancer Activity : Research on alkylating agents highlighted their role in cancer treatment by targeting DNA and inducing cell death in neoplastic cells. Although specific data on 2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol is limited, its structural similarity to known anticancer agents warrants further investigation .

Comparative Analysis with Similar Compounds

The biological activity of 2-{2-[(2-Methylbutyl)amino]ethoxy}ethan-1-ol can be compared with other compounds:

Compound	Biological Activity	Notes
2-(2-Aminoethoxy)ethanol	Enzyme inhibition	Similar structure, different side chains
2-[2-(Dimethylamino)ethoxy]ethanol	Antineoplastic properties	Dimethyl group alters activity
1,4-Dihydroxybutane	Antioxidant effects	Different functional groups